BENGHE Foundational & Exploratory

Check Availability & Pricing

CAS Registry Number for 5-Ethyl-2-
methyloctane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Ethyl-2-methyloctane

Cat. No.: B3275089

Technical Guide: 5-Ethyl-2-methyloctane

CAS Registry Number: 62016-18-6

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Ethyl-2-methyloctane is a branched-chain alkane, a class of saturated hydrocarbons.[1] As
a structural isomer of undecane (C11H24), its specific arrangement of a methyl group at the 2-
position and an ethyl group at the 5-position of an octane backbone dictates its distinct
physicochemical properties.[1] While not directly implicated in biological signaling pathways
relevant to drug development, this compound serves as a crucial reference standard in
analytical chemistry, particularly in gas chromatography for the calibration of instruments and
the study of retention indices.[1][2] Its structure provides a valuable model for understanding
the behavior of more complex branched alkanes found in various natural and synthetic
mixtures.

Physicochemical and Spectroscopic Data

The properties of 5-Ethyl-2-methyloctane are summarized in the tables below. This data is
essential for its identification, purification, and analysis.

General and Physical Properties
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Property Value Source
CAS Registry Number 62016-18-6 [L1121[31[4115]
Molecular Formula Cl1H24 [L12][3][4][5]
Molecular Weight 156.31 g/mol [11[4115]
IUPAC Name 5-ethyl-2-methyloctane [3114]
Density 0.743 g/cm?3 (estimate) [6]

Boiling Point 178 °C (estimate) [7]

Melting Point -57.06 °C (estimate) [7]

Refractive Index

1.4167 (estimate)

[7]

| hi | ic Identif

Identifier Value Source
INChl=1S/C11H24/c1-5-7-

InChl 11(6-2)9-8-10(3)4/h10-11H,5-  [2][3]
9H2,1-4H3
CQCKNPUKBOITAX-

InChIKey [11[21[3][6]
UHFFFAOYSA-N

SMILES CCCC(CC)CCce(C)C [6]

Kovats Retention Index

1037 (Standard polar ¢

olumn) [1]

Note: Detailed 13C NMR, Mass Spectrometry (GC-MS), and Vapor Phase IR spectra are
available for reference in the PubChem and NIST databases.[1][3]

Experimental Protocols

While specific laboratory synthesis procedures for 5-Ethyl-2-methyloctane are not widely
published, a plausible and instructive route can be designed using established organometallic
chemistry principles, such as the Grignard reaction. This method offers high regioselectivity for
constructing the desired carbon skeleton.
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Proposed Synthesis of 5-Ethyl-2-methyloctane

The following is a representative protocol for the synthesis of 5-Ethyl-2-methyloctane.

Objective: To synthesize 5-Ethyl-2-methyloctane via a Grignard reaction, followed by
dehydration and catalytic hydrogenation.

Materials:

Magnesium turnings

e Anhydrous diethyl ether

e 1-bromobutane

» 5-methyl-2-heptanone

e Anhydrous Sodium Sulfate

 Sulfuric acid (concentrated)

o Palladium on carbon (10% Pd/C)

e Methanol or Ethanol

e Hydrogen gas supply

o Standard glassware for organic synthesis (round-bottom flasks, reflux condenser, separatory
funnel, dropping funnel)

Inert atmosphere setup (e.g., nitrogen or argon line)

Methodology:

Step 1: Preparation of Butylmagnesium Bromide (Grignard Reagent)

o All glassware must be oven-dried and assembled under an inert atmosphere of nitrogen or
argon to exclude moisture.
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e Place magnesium turnings in a three-necked round-bottom flask equipped with a reflux
condenser, a dropping funnel, and a nitrogen inlet.

e Add a small volume of anhydrous diethyl ether to cover the magnesium.
e Dissolve 1-bromobutane in anhydrous diethyl ether and add it to the dropping funnel.

e Add a small portion of the 1-bromobutane solution to the magnesium. The reaction should
initiate, indicated by bubbling and a gentle reflux. If the reaction does not start, gentle
warming may be applied.

e Once initiated, add the remaining 1-bromobutane solution dropwise at a rate that maintains a
steady reflux.

 After the addition is complete, continue to stir the mixture at room temperature for an
additional 30-60 minutes to ensure complete reaction.

Step 2: Reaction with 5-methyl-2-heptanone

o Dissolve 5-methyl-2-heptanone in anhydrous diethyl ether and add it to the dropping funnel.
e Cool the Grignard reagent solution in an ice bath.

» Add the ketone solution dropwise to the cooled Grignard reagent with vigorous stirring.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 1-2 hours.

¢ Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.
o Transfer the mixture to a separatory funnel. Separate the ether layer.

o Extract the aqueous layer with two additional portions of diethyl ether.

o Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

e Remove the solvent by rotary evaporation to yield the crude tertiary alcohol, 5-ethyl-2-
methyl-5-octanol.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3275089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Step 3: Dehydration of the Tertiary Alcohol
¢ Place the crude alcohol in a round-bottom flask equipped for distillation.
e Add a catalytic amount of concentrated sulfuric acid.

» Heat the mixture to distill the resulting alkene (a mixture of isomers of 5-ethyl-2-
methyloctene).

Step 4: Catalytic Hydrogenation of the Alkene

e Dissolve the collected alkene in a suitable solvent such as methanol or ethanol in a
hydrogenation vessel.

Add a catalytic amount of 10% Palladium on carbon.

Subject the mixture to an atmosphere of hydrogen gas (typically using a balloon or a Parr
hydrogenator) and stir vigorously until hydrogen uptake ceases.

Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

Remove the solvent by distillation to yield the final product, 5-Ethyl-2-methyloctane.
Purification and Characterization:
e The final product can be purified by fractional distillation.

o Characterization should be performed using Gas Chromatography-Mass Spectrometry (GC-
MS) to confirm the molecular weight and fragmentation pattern, and by 1H and 13C NMR
spectroscopy to verify the structure.

Diagrams and Workflows
Synthesis Workflow

The logical flow of the proposed synthesis is depicted below.
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Step 1: Grignard Reagent Formation

1-Bromobutane + Mg Anhydrous Diethyl Ether
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| 5-Ethyl-2-methyloctane

Step 4: Hydrogenation

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 5-Ethyl-2-methyloctane.

Analytical Characterization Pathway

The following diagram illustrates the logical pathway for the analytical characterization of the

synthesized compound.
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Caption: Analytical workflow for purification and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3275089?utm_src=pdf-body-img
https://www.benchchem.com/product/b3275089?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3275089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. 5-Ethyl-2-methyloctane | C11H24 | CID 537332 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. 5-Ethyl-2-methyloctane | 62016-18-6 | Benchchem [benchchem.com]

o 3. web.mnstate.edu [web.mnstate.edu]

e 4. Octane, 5-ethyl-2-methyl- [webbook.nist.gov]

e 5. Octane, 5-ethyl-2-methyl- [webbook.nist.gov]

e 6. 5-Ethyl-2-methyloctane-1,3-diol | C11H2402 | CID 20389294 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7. spectrabase.com [spectrabase.com]

 To cite this document: BenchChem. [CAS Registry Number for 5-Ethyl-2-methyloctane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3275089#cas-registry-number-for-5-ethyl-2-
methyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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